2-methyl-5-phenyl-N-[3-(1H-pyrazol-1-yl)propyl]pyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 2-methyl-5-phenyl-N-(3-pyrazol-1-ylpropyl)pyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C19H20N6/c1-15-13-19-22-17(16-7-3-2-4-8-16)14-18(25(19)23-15)20-9-5-11-24-12-6-10-21-24/h2-4,6-8,10,12-14,20H,5,9,11H2,1H3
• InChI Key: JOXGENGFOORRNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C1)N=C(C=C2NCCCN3C=CC=N3)C4=CC=CC=C4
• Molecular Formula: C19H20N6
• Molecular Weight: 332.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a pyrazole and a pyrimidine ring. Pyrazoles are a class of organic compounds with a five-membered aromatic ring, containing two nitrogen atoms and three carbon atoms. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine and benzene, containing two nitrogen atoms at positions 1 and 3 in the ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. For example, the pyrazole ring could be synthesized through a multicomponent approach, dipolar cycloadditions, or cyclocondensation of hydrazine with a carbonyl system. The pyrimidine ring could be formed through a similar series of reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole and pyrimidine rings, along with the various substituents attached to these rings. The exact structure would depend on the specific locations and orientations of these substituents.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific functional groups present in the molecule. For example, the pyrazole ring might undergo reactions typical of aromatic compounds, such as electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, it might be expected to have a high boiling point due to the presence of the aromatic rings and the nitrogen atoms, which can participate in hydrogen bonding.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. For example, many drugs that contain a pyrazole ring are known to have a wide range of biological activities, such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. For example, many pyrazole compounds are known to be irritants and should be handled with care.

Future Directions

The future directions for research on this compound could include further exploration of its potential biological activities, development of more efficient synthesis methods, and investigation of its physical and chemical properties.